Cas no 1385367-25-8 (Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate)
Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate Chemical and Physical Properties
Names and Identifiers
-
- Z805490382
- METHYL 2-(1-{[(1-CYANO-1-CYCLOPROPYLETHYL)CARBAMOYL]METHYL}PIPERIDIN-2-YL)ACETATE
- 1385367-25-8
- EN300-26683906
- Methyl 2-[1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]piperidin-2-yl]acetate
- AKOS016908650
- Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate
-
- Inchi: 1S/C16H25N3O3/c1-16(11-17,12-6-7-12)18-14(20)10-19-8-4-3-5-13(19)9-15(21)22-2/h12-13H,3-10H2,1-2H3,(H,18,20)
- InChI Key: JQPJMUAMXIJTFP-UHFFFAOYSA-N
- SMILES: N1(CC(NC(C#N)(C2CC2)C)=O)CCCCC1CC(OC)=O
Computed Properties
- Exact Mass: 307.18959167g/mol
- Monoisotopic Mass: 307.18959167g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.4Ų
Experimental Properties
- Density: 1.153±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 486.7±30.0 °C(Predicted)
- pka: 12.94±0.46(Predicted)
Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26683906-0.1g |
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate |
1385367-25-8 | 95.0% | 0.1g |
$678.0 | 2025-03-20 | |
| Enamine | EN300-26683906-0.25g |
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate |
1385367-25-8 | 95.0% | 0.25g |
$708.0 | 2025-03-20 | |
| Enamine | EN300-26683906-0.5g |
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate |
1385367-25-8 | 95.0% | 0.5g |
$739.0 | 2025-03-20 | |
| Enamine | EN300-26683906-1g |
1385367-25-8 | 90% | 1g |
$770.0 | 2023-09-12 | ||
| Enamine | EN300-26683906-2.5g |
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate |
1385367-25-8 | 95.0% | 2.5g |
$1509.0 | 2025-03-20 | |
| Enamine | EN300-26683906-5g |
1385367-25-8 | 90% | 5g |
$2235.0 | 2023-09-12 | ||
| Enamine | EN300-26683906-10g |
1385367-25-8 | 90% | 10g |
$3315.0 | 2023-09-12 | ||
| Enamine | EN300-26683906-0.05g |
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate |
1385367-25-8 | 95.0% | 0.05g |
$647.0 | 2025-03-20 | |
| Enamine | EN300-26683906-1.0g |
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate |
1385367-25-8 | 95.0% | 1.0g |
$770.0 | 2025-03-20 | |
| Enamine | EN300-26683906-10.0g |
methyl 2-(1-{[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}piperidin-2-yl)acetate |
1385367-25-8 | 95.0% | 10.0g |
$3315.0 | 2025-03-20 |
Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate
Research Brief on Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate (CAS: 1385367-25-8)
Recent studies on Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate (CAS: 1385367-25-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising pharmacological properties, particularly in targeting specific enzymatic pathways involved in inflammatory and neurodegenerative diseases.
The synthesis and characterization of Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate have been meticulously documented in recent literature. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity. The synthetic route involves a multi-step process, with key intermediates such as 1-cyano-1-cyclopropylethylamine playing a pivotal role in achieving high yields and purity.
Pharmacological evaluations of this compound have demonstrated its efficacy as a potent inhibitor of specific proteases and kinases. In vitro studies have shown that Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate exhibits significant inhibitory activity against targets such as cathepsin B and cyclin-dependent kinases (CDKs), which are implicated in cancer progression and neurodegenerative disorders. These findings suggest its potential as a lead compound for further drug development.
In vivo studies have further corroborated the compound's therapeutic potential. Animal models of inflammation and neurodegeneration treated with Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate showed marked reductions in pathological markers, such as pro-inflammatory cytokines and amyloid-beta plaques. These results underscore the compound's ability to cross the blood-brain barrier and exert neuroprotective effects, making it a promising candidate for treating conditions like Alzheimer's disease and multiple sclerosis.
Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Current research is focused on modifying the chemical structure to enhance bioavailability and reduce off-target effects. Additionally, toxicological studies are underway to assess the safety and tolerability of Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate in preclinical models, with the aim of advancing it to clinical trials.
In conclusion, Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate (CAS: 1385367-25-8) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and promising biological activity make it a valuable subject of ongoing research. Future studies will likely focus on elucidating its mechanism of action and exploring its potential in combination therapies, paving the way for new treatment modalities in chemical biology and medicine.
1385367-25-8 (Methyl 1-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]-2-piperidineacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)